Cas no 7170-44-7 (11-Phenoxyundecanoic Acid)

11-Phenoxyundecanoic Acid Properties

Names and Identifiers

• Undecanoic acid,11-phenoxy-
• 11-PHENOXYUNDECANOIC ACID
• 11-phenoxy-undecanoic acid
• 11-Phenoxy-undecansaeure
• Undecanoic acid,11-phenoxy

• InChIKey： FRSQLPPSRJNREN-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H26O3/c18-17(19)14-10-5-3-1-2-4-6-11-15-20-16-12-8-7-9-13-16/h7-9,12-13H,1-6,10-11,14-15H2,(H,18,19)
• SMILES： C(CCCCCOC1=CC=CC=C1)CCCCC(=O)O

Computed Properties

• Exact Mass: 278.18800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 12
• Heavy Atom Count: 20
• Complexity: 234
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 4.66090
• PSA: 46.53000
• Refractive Index: 1.5490 (estimate)
• Boiling Point: 217-222 °C3 mm Hg(lit.)
• Melting Point: 77-78 °C(lit.)
• Solubility: chloroform: soluble25mg/mL, clear (Colorless to orange)
• Density: 1.0352 (rough estimate)

11-Phenoxyundecanoic Acid Security Information

• WGK Germany：3

11-Phenoxyundecanoic Acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%